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Compound of Interest

Compound Name: Cas9-IN-1

Cat. No.: B12429640

Audience: Researchers, scientists, and drug development professionals.

Introduction: Cas9-IN-1 is a potent inhibitor of Cas9 nuclease activity. It functions by binding to
apo-Cas9, thereby preventing the formation of the Cas9:gRNA complex, which is essential for
gene editing.[1] With an IC50 value of 7.02 pM, Cas9-IN-1 serves as a valuable tool for
controlling CRISPR-Cas9 activity in various research applications.[1] These application notes
provide detailed protocols for the proper dissolution and storage of Cas9-IN-1 to ensure its
stability and efficacy in experiments.

Physicochemical Properties and Solubility Data

A summary of the key properties and solubility data for Cas9-IN-1 is provided in the table below
for easy reference. Adherence to these guidelines is critical for maintaining the integrity of the
compound.
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Property Value

) ) Binds to apo-Cas9, preventing Cas9:gRNA
Mechanism of Action _
complex formation.[1]

IC50 7.02 pM[1]

DMSO: 100 mg/mL (221.61 mM). Requires
in Vitro Solubilit ultrasonic treatment for complete dissolution. It
n Vitro Solubili
Y is important to use new, anhydrous DMSO as

the compound is hygroscopic.[1]

Protocol 1: = 5 mg/mL (11.08 mM) in 10%
DMSO, 40% PEG300, 5% Tween-80, 45%
Saline.[1] Protocol 2: = 5 mg/mL (11.08 mM) in
10% DMSO, 90% Corn Oil.[1]

In Vivo Formulations

Experimental Protocols

Protocol 1: Preparation of a Cas9-IN-1 Stock Solution in
DMSO (For In Vitro Use)

This protocol outlines the steps for dissolving Cas9-IN-1 in DMSO to prepare a high-
concentration stock solution for in vitro experiments.

Materials:

Cas9-IN-1 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, nuclease-free microcentrifuge tubes

Vortex mixer

Ultrasonic bath

Procedure:
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o Equilibrate the Cas9-IN-1 vial to room temperature before opening to prevent moisture
condensation.

e Weigh the desired amount of Cas9-IN-1 powder in a sterile microcentrifuge tube.

o Add the appropriate volume of anhydrous DMSO to achieve the desired concentration (e.qg.,
for a 100 mg/mL stock, add 10 pL of DMSO per 1 mg of Cas9-IN-1).

» Vortex the solution vigorously for 1-2 minutes to aid dissolution.

« If precipitation or incomplete dissolution is observed, place the tube in an ultrasonic bath and
sonicate until the solution is clear. Gentle heating may also be applied if necessary.

e Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in sterile,
nuclease-free tubes to avoid repeated freeze-thaw cycles.

Protocol 2: Storage of Cas9-IN-1 Stock Solutions

Proper storage of Cas9-IN-1 stock solutions is crucial for maintaining its activity over time.
Storage Conditions:
o Short-term storage (up to 1 month): Store the aliquoted stock solution at -20°C.[1]

e Long-term storage (up to 6 months): For extended storage, it is recommended to store the
aliquots at -80°C.[1]

Important Considerations:
o Always use freshly prepared solutions for experiments to ensure optimal performance.
e Avoid exposing the stock solution to light for prolonged periods.

» Before use, thaw the required aliquot at room temperature and gently mix before diluting to
the final working concentration in your experimental buffer or medium.

Visualizations
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Workflow for Dissolving and Storing Cas9-IN-1

The following diagram illustrates the recommended workflow for the preparation and storage of
Cas9-IN-1 solutions.
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Dissolving Protocol
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Caption: Workflow for dissolving and storing Cas9-IN-1.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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